Cas no 1286698-77-8 (2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol)

• Product Name: 2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol
• CAS No: 1286698-77-8
• MF: C₂₀H₂₁N₅O₂S
• MW: 395.47804236412
• CID: 6563923
• Update Time: 2025-10-30

2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol
• [4-(2-hydroxyphenyl)piperazin-1-yl]-[2-[(6-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]methanone

• Inchi： 1S/C20H21N5O2S/c1-14-5-4-8-18(21-14)23-20-22-15(13-28-20)19(27)25-11-9-24(10-12-25)16-6-2-3-7-17(16)26/h2-8,13,26H,9-12H2,1H3,(H,21,22,23)
• InChI Key： GCQUMPFZVDNABQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC=C2O)CC1)(C1=CSC(NC2=NC(C)=CC=C2)=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol

Introduction to Compound CAS No. 1286698-77-8: 2-(4-{2-(6-Methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol

The compound with CAS No. 1286698-77-8, named as 2-(4-{2-(6-methylpyridin-2-yl)amino-1,3-thiazole-4-carbonyl}piperazin-1-yl)phenol, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a piperazine ring, a thiazole moiety, and a phenolic group, all interconnected through a series of functional groups that confer unique chemical properties.

Recent studies have highlighted the potential of this compound in drug design, particularly in the development of targeted therapies for various diseases. The presence of the thiazole ring and the 6-methylpyridine group introduces significant steric and electronic effects, which can be exploited to enhance the compound's bioavailability and selectivity. Furthermore, the phenolic group provides additional sites for functionalization, enabling researchers to modify the molecule for specific applications.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. By replacing certain functional groups with others that maintain similar physical and chemical properties, researchers can optimize the compound's pharmacokinetic profile while retaining its biological activity. This has led to several innovative applications in the development of antimicrobial agents and anticancer drugs.

Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. For instance, molecular docking studies have revealed that the piperazine ring plays a critical role in binding to specific protein targets, such as kinases and proteases. This interaction is further modulated by the thiazole moiety, which enhances the compound's ability to penetrate cellular membranes and access intracellular targets.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) with tailored surface properties, making it a valuable candidate for applications in nanotechnology and sensor development. Researchers have demonstrated that SAMs formed by this compound exhibit excellent stability under physiological conditions, which is a critical requirement for biomedical applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent coupling with the piperazine moiety via amide bond formation. Recent optimizations in these steps have significantly improved the overall efficiency of the synthesis process.

Moreover, this compound has been subjected to extensive spectroscopic analysis to elucidate its structural features. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided detailed insights into its three-dimensional conformation, which is crucial for understanding its interactions with biological targets.

In conclusion, CAS No. 1286698-77-8 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in pharmaceutical chemistry, materials science, and beyond. As ongoing studies continue to uncover new properties and potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.